Cas no 23099-66-3 (4-(4-chlorophenyl)methylpiperazin-2-one)

• Product Name: 4-(4-chlorophenyl)methylpiperazin-2-one
• CAS No: 23099-66-3
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 1109473
• PubChem ID: 16350645
• Update Time: 2025-05-25

4-(4-chlorophenyl)methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chlorophenyl)methyl]-2-Piperazinone
• 4-(4-chlorobenzyl)piperazin-2-one
• 4-(4-chlorophenyl)methylpiperazin-2-one
• starbld0001038
• 4-[(4-chlorophenyl)methyl]piperazin-2-one
• 23099-66-3
• AKOS001303604
• DB-305028
• SCHEMBL4751222
• 4-(4-Chloro-benzyl)-piperazin-2-one
• F6616-2174
• Z46334765

• Inchi： 1S/C11H13ClN2O/c12-10-3-1-9(2-4-10)7-14-6-5-13-11(15)8-14/h1-4H,5-8H2,(H,13,15)
• InChI Key： QGRJMXNCBZQUQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CC(NCC1)=O

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(4-chlorophenyl)methylpiperazin-2-one

Comprehensive Overview of 4-(4-chlorophenyl)methylpiperazin-2-one (CAS No. 23099-66-3): Properties, Applications, and Industry Insights

The compound 4-(4-chlorophenyl)methylpiperazin-2-one (CAS No. 23099-66-3) is a specialized organic molecule with a unique structural framework, combining a piperazine ring and a chlorophenyl moiety. This configuration grants it distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its systematic name, 4-(4-chlorobenzyl)piperazin-2-one, reflects its precise IUPAC nomenclature, while its CAS registry number ensures unambiguous identification in global databases.

In recent years, the demand for heterocyclic compounds like 4-(4-chlorophenyl)methylpiperazin-2-one has surged due to their versatility in drug discovery. Researchers frequently explore its potential as a pharmacophore in designing CNS-targeting agents or antimicrobials, aligning with trends in AI-driven drug design and green chemistry. The compound’s chlorophenyl group enhances lipophilicity, a critical factor in optimizing bioavailability—a hot topic in medicinal chemistry forums and PubMed-indexed studies.

From an industrial perspective, CAS 23099-66-3 is synthesized via multistep organic reactions, often involving N-alkylation or cyclocondensation techniques. Manufacturers emphasize process optimization to reduce byproducts, responding to the growing emphasis on sustainable synthesis in the fine chemicals sector. Analytical characterization typically employs HPLC, NMR, and mass spectrometry, ensuring compliance with ISO standards—a key concern for quality-conscious buyers.

The compound’s stability under varying pH conditions makes it a candidate for formulation excipients, particularly in delayed-release tablets. This aligns with frequent Google searches on "improving drug delivery systems" and "excipient innovation." Additionally, its piperazine core is structurally analogous to fragments found in FDA-approved drugs, sparking discussions in patent literature about derivative-based new chemical entities (NCEs).

Regulatory-wise, 4-(4-chlorophenyl)methylpiperazin-2-one is not classified under restrictive categories, but suppliers must provide REACH-compliant documentation. Safety data sheets highlight standard lab precautions, addressing common queries like "handling aromatic piperazines" or "chlorophenyl compound storage." The substance’s EC number and molecular weight (248.71 g/mol) are frequently cited in technical datasheets for procurement teams.

Emerging applications include its use as a ligand in catalysis, particularly in cross-coupling reactions pivotal for OLED material synthesis—a niche yet fast-growing field. This connects to trending searches on "advanced organic electronic materials" and "catalysts for green energy." Meanwhile, academic papers explore its crystal packing behavior, leveraging X-ray diffraction studies to predict polymorphic forms.

For buyers and researchers, sourcing CAS 23099-66-3 requires verifying suppliers’ GMP certifications and batch-to-batch consistency. Market analyses note rising procurement from contract research organizations (CROs), driven by outsourcing trends in preclinical development. Pricing fluctuates based on scale-up feasibility and regional raw material supply chains, topics often raised in chemical industry webinars.

In summary, 4-(4-chlorophenyl)methylpiperazin-2-one exemplifies the intersection of structural complexity and applied functionality. Its relevance spans drug formulation, material science, and process chemistry, with ongoing studies likely to expand its utility. As computational modeling accelerates molecular discovery, this compound’s structure-activity relationships remain a fertile ground for innovation.